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Compound of Interest

Compound Name: (2)-FeCP-oxindole

Cat. No.: B560280

Application Notes and Protocols for (Z)-FeCP-
oxindole

Preparation and Storage of (Z)-FeCP-oxindole Stock
Solution

Audience: Researchers, scientists, and drug development professionals.

(Z2)-FeCP-oxindole is a selective inhibitor of human vascular endothelial growth factor receptor
2 (VEGFR-2), a key mediator of angiogenesis.[1][2] With an IC50 value in the nanomolar range
(approximately 200-220 nM), it serves as a valuable tool in cancer research and studies of
angiogenesis.[1] Proper preparation and storage of stock solutions are critical to ensure the
compound's stability and the reproducibility of experimental results. These notes provide a
detailed protocol for the preparation and storage of (Z)-FeCP-oxindole stock solutions.

Quantitative Data Summary

The following table summarizes the key quantitative data for (Z)-FeCP-oxindole.
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Parameter Value Source(s)
Molecular Formula C1oH1sFeNO [1103114]
Molecular Weight 329.17 g/mol [11[31[41[5]
CAS Number 1137967-28-2 [4]
Recommended Solvent Dimethyl sulfoxide (DMSO) [11[31[5]
Solubility in DMSO Up to 50 mg/mL (151.90 mM) [1]

) -20°C for up to 3 years; 4°C for
Storage of Solid [1]
up to 2 years

] -20°C for up to 1 month; -80°C
Stock Solution Storage [1][5][6]
for up to 6 months

Experimental Protocol: Preparation of a 10 mM
Stock Solution

This protocol describes the preparation of a 10 mM stock solution of (Z)-FeCP-oxindole in
DMSO.

Materials:

» (Z)-FeCP-oxindole (solid powder)

e Anhydrous, high-purity dimethyl sulfoxide (DMSO)
 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

» Pipettes and sterile, filtered pipette tips

» \ortex mixer

 Ultrasonic bath (optional, but recommended)[1][5]
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Procedure:

Pre-weighing Preparation: Allow the vial of (Z)-FeCP-oxindole to equilibrate to room
temperature before opening to prevent condensation of moisture onto the compound.

Weighing the Compound: Tare a sterile microcentrifuge tube on a calibrated analytical
balance. Carefully weigh out the desired amount of (Z)-FeCP-oxindole. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 3.29 mg of the compound.

Solvent Addition: Add the calculated volume of DMSO to the microcentrifuge tube containing
the (Z)-FeCP-oxindole. To continue the example, add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate
dissolution.

Warming and Sonication (if necessary): If the compound does not fully dissolve, gentle
warming of the solution to 37°C and brief sonication in an ultrasonic bath can aid in complete
dissolution.[5] It is recommended to use newly opened DMSO as its hygroscopic nature can
affect solubility.[1]

Visual Inspection: Visually inspect the solution to ensure that all of the solid has dissolved
and the solution is clear.

Storage and Stability

Proper storage of the (Z)-FeCP-oxindole stock solution is crucial to maintain its biological

activity.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is
highly recommended to aliquot the stock solution into smaller, single-use volumes.[1][5]

Storage Temperature and Duration:

o For short-term storage, aliquots can be stored at -20°C and should be used within one
month.[1][5][6]

o For long-term storage, aliquots should be stored at -80°C and are stable for up to six
months.[1][5][6]
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« Light Protection: Store the aliquots in a light-protected container or box.

Visualizations

Signaling Pathway of (Z)-FeCP-oxindole Inhibition
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Caption: (Z)-FeCP-oxindole inhibits VEGFR-2 signaling.

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing and storing (Z)-FeCP-oxindole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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